Cas no 2138268-47-8 (5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine
• CAS No: 2138268-47-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6323601
• PubChem ID: 165854351
• Update Time: 2025-06-09

5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine
• 2138268-47-8
• EN300-1112538

• Inchi： 1S/C12H15N3/c1-10-12(13)9-14-15(10)8-7-11-5-3-2-4-6-11/h2-6,9H,7-8,13H2,1H3
• InChI Key： YQVDVWMHVPGZSK-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine

Introduction to 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine (CAS No. 2138268-47-8)

5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine, identified by the CAS number 2138268-47-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 5-position and an (E)-2-phenylethyl group at the 1-position contributes to its distinct chemical profile, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine features a six-membered aromatic ring system with nitrogen atoms at the 1 and 4 positions, which is typical for pyrazole derivatives. The substitution pattern, particularly the (E)-2-phenylethyl group, introduces steric and electronic effects that can influence its interactions with biological targets. This compound’s chemical stability and solubility profile make it suitable for various pharmaceutical applications, including formulation development and preclinical studies.

In recent years, there has been a growing interest in pyrazole derivatives as scaffolds for novel therapeutic agents. The structural flexibility of pyrazole allows for modifications that can enhance binding affinity and selectivity towards specific biological targets. For instance, studies have shown that pyrazole-based compounds can modulate enzyme activity and receptor binding, making them valuable in the development of drugs for neurological disorders, autoimmune diseases, and cancer. The specific substitution pattern of 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine may confer unique pharmacological properties that differentiate it from other pyrazole derivatives.

One of the most compelling aspects of 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The reactivity of the pyrazole ring and the attached functional groups allows for further chemical modifications, enabling researchers to explore a wide range of structural variations. This versatility is particularly important in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have facilitated the rapid screening of novel compounds like 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine for biological activity. Molecular docking studies have been used to predict potential interactions with target proteins, providing insights into their mechanism of action. These computational approaches have complemented experimental efforts, allowing for more efficient identification of lead compounds. Preliminary results suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various disease pathways.

The synthesis of 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of catalysts and protecting groups is often necessary to achieve the desired product with minimal side reactions. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce sufficient quantities for preclinical testing.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. In vitro assays have been conducted to assess the cytotoxicity and pharmacological activity of 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-amine, providing preliminary evidence of its potential therapeutic value. These studies have revealed interesting interactions with cellular pathways relevant to inflammation and cancer progression. Additionally, animal models have been used to investigate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

The regulatory landscape for pharmaceutical compounds requires rigorous testing to ensure their safety and effectiveness. Regulatory agencies such as the FDA and EMA have established guidelines for preclinical and clinical trials, which must be followed before a drug can be approved for market use. The data generated from studies on 5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-am ine will be crucial in supporting its submission for regulatory review. If successful, this compound could represent a significant advancement in the treatment of certain medical conditions.

The future prospects for 5-methyl -1-(2 -phenylethyl) -1 H -pyrazol -4 -amine are promising, given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this may play a crucial role in developing innovative treatments.

In conclusion,5 -methyl - 1 - ( 2 - phenylethyl) - 1 H -pyrazol - 4 - am ine (CAS No . 2138268 -47 -8) is a structurally interesting compound with potential pharmaceutical applications . Its unique substitution pattern , combined with recent advancements in drug discovery technologies , positions it as a valuable candidate for further investigation . With continued research efforts , this compound may contribute significantly to advancements in medicine .